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Compound of Interest

3-Chloro-3'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898765-41-8
Cat. No.: B1359592

Get Quote

Technical Profile: 3-Chloro-3'-morpholinomethyl
benzophenone

CAS Registry Number: 898765-41-8 Molecular Formula: C1sH1sCINO2 Molecular Weight:
315.79 g/mol

Executive Summary

3-Chloro-3'-morpholinomethyl benzophenone is a specialized heterocyclic organic building
block used primarily in the synthesis of central nervous system (CNS) active agents and
complex pharmaceutical intermediates. Structurally, it consists of a diaryl ketone core
(benzophenone) asymmetrically substituted with a halogen (chlorine) and a solubilizing basic
moiety (morpholinomethyl).

This dual-functionality makes it a critical scaffold in medicinal chemistry:
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» The Benzophenone Core: Serves as a privileged structure for tubulin polymerization
inhibitors and p38 MAP kinase inhibitors.

o The Morpholine Moiety: Enhances metabolic stability and aqueous solubility, often acting as
a hydrogen bond acceptor in drug-receptor interactions.

e The Chlorine Substituent: Provides a handle for further cross-coupling reactions (e.g.,
Buchwald-Hartwig amination) or acts as a lipophilic metabolic blocker.

Molecular Architecture & Physicochemical
Specifications|2]
Structural Connectivity

The molecule features two benzene rings linked by a carbonyl group (

hybridized). The steric bulk of the meta-substituents forces the phenyl rings to twist out of
coplanarity to minimize repulsion, typically adopting a dihedral angle of ~45-55°.

Feature Specification

SMILES Clclccece(cl)C(=0)c2ccec(CN3CCOCC3)c2
INChl Key XBHIBPWNYLXVHD-UHFFFAOYSA-N
Exact Mass 315.1026 Da

Heavy Atom Count 22

4 (Carbonyl-Aryl bonds, Methylene-Morpholine
Rotatable Bonds ( yl-Ary y p

bond)
Topological Polar Surface Area (TPSA) 29.54 A2 (Ketone + Tertiary Amine + Ether)
Predicted LogP 3.8 — 4.2 (Lipophilic)

Functional Group Analysis[4]

o Electrophilic Center: The ketone carbonyl (C=0) is susceptible to nucleophilic attack (e.qg.,
Grignard reagents, hydride reduction).
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» Basic Center: The tertiary nitrogen of the morpholine ring (

approx. 7.5-8.0) allows for salt formation (e.g., HCI, oxalate) to improve bioavailability.

o Metabolic Hotspots: The methylene bridge (-CHz-) is susceptible to oxidative dealkylation by
CYP450 enzymes.

Synthetic Methodology

The synthesis of 3-Chloro-3'-morpholinomethyl benzophenone typically follows a
convergent pathway. The most robust industrial route involves the functionalization of a methyl-
benzophenone precursor via radical halogenation followed by nucleophilic substitution.

Core Synthesis Protocol (The "Benzylic Amination"
Route)
Step 1: Precursor Assembly

Reaction: Friedel-Crafts Acylation or Suzuki Coupling.

» Reagents: 3-Chlorobenzoyl chloride + 3-Tolylboronic acid (Pd-catalyzed) or 3-Chlorobenzoyl
chloride + Toluene (low selectivity, requires separation).

e Intermediate: 3-Chloro-3'-methylbenzophenone.

Step 2: Radical Bromination (Wohl-Ziegler Reaction)

o Reagents: N-Bromosuccinimide (NBS), AIBN (initiator), CCla or Trifluorotoluene (solvent).

e Mechanism: Radical abstraction of a benzylic hydrogen followed by recombination with
bromine.

« Ciritical Control: Anhydrous conditions are required to prevent hydrolysis of the bromide.

Step 3: Nucleophilic Substitution

o Reagents: Morpholine (excess), K2COs (base), Acetonitrile or DMF.

e Mechanism: Sn2 attack of the morpholine nitrogen on the benzylic carbon.
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 Purification: Acid-base extraction utilizes the basicity of the morpholine product to separate it
from neutral impurities.

Visualization of Synthetic Logic

Target:
3-Chloro-3-morpholinomethyl

benzophenone
3-Chloro-3'-methyl — Intermediate:
benzophenone Benzylic Bromide
NBS / AIBN

(Radical Bromination) Morpholine / K2CO3
(Sn2 Substitution)

Click to download full resolution via product page

Caption: Three-stage convergent synthesis converting the methyl precursor to the final
morpholine derivative via a reactive bromide intermediate.

Analytical Characterization Protocols

To validate the identity of the synthesized compound, the following spectral signatures must be
confirmed.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (400 MHz, CDCl3):

o Aromatic Region (6.8 — 7.8 ppm): Multiplet corresponding to 8 protons. The protons ortho
to the carbonyl will be the most deshielded.

o Benzylic Methylene (~3.5 — 3.6 ppm): A sharp singlet (2H). This is the diagnostic peak
confirming the connection between the ring and the morpholine.

o Morpholine Ring (~3.7 ppm & ~2.4 ppm): Two triplets (or broad multiplets). The protons
adjacent to Oxygen appear downfield (~3.7 ppm); those adjacent to Nitrogen appear
upfield (~2.4 ppm).
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Mass Spectrometry (MS)

 lonization: ESI+ (Electrospray lonization).
e Parent lon: [M+H]* = 316.1 m/z (approx).
 |sotope Pattern: A characteristic 3:1 ratio for M and M+2 peaks due to the 3°CI/3’Cl isotopes.
e Fragmentation Logic:
o Loss of Morpholine radical (M - 86).

o Cleavage at the benzylic position.

Parent lon [M+H]+
m/z ~ 316

Alpha-Cleavage\Inductive Cleavage

Fragment A
[M - Morpholine]+

Fragment B
(Benzoyl Cation)

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in ESI-MS analysis.
Handling, Safety, and Stability
o Physical State: Typically a light yellow to off-white solid.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The morpholine nitrogen
is prone to N-oxidation if exposed to air/light over prolonged periods.

e Hazards:

o Irritant: Causes skin and eye irritation (H315, H319).
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o Acute Toxicity: Harmful if swallowed (H302).

e Solubility: Insoluble in water. Soluble in DCM, Chloroform, DMSO, and Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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